Cas no 1403932-10-4 (2-(thiophen-3-yl)pyridine-4-carbaldehyde)

2-(Thiophen-3-yl)pyridine-4-carbaldehyde is a heterocyclic organic compound featuring a pyridine core substituted with a thiophene ring at the 2-position and a formyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both nitrogen and sulfur heteroatoms enhances its reactivity, enabling diverse transformations such as condensation, cyclization, and metal-catalyzed coupling reactions. Its well-defined molecular architecture makes it valuable for constructing complex frameworks in medicinal chemistry and materials science. The compound is typically handled under controlled conditions due to the aldehyde's sensitivity.

2-(thiophen-3-yl)pyridine-4-carbaldehyde structure

1403932-10-4 structure

Product Name:2-(thiophen-3-yl)pyridine-4-carbaldehyde

CAS No:1403932-10-4

MF:C₁₀H₇NOS

MW:189.233680963516

MDL:MFCD28166003

CID:5042380

PubChem ID:86263259

Update Time:2026-02-28

2-(thiophen-3-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(thiophen-3-yl)isonicotinaldehyde
- 2-thiophen-3-ylpyridine-4-carbaldehyde
- 2-(thiophen-3-yl)pyridine-4-carbaldehyde
- MDL： MFCD28166003
- Inchi： 1S/C10H7NOS/c12-6-8-1-3-11-10(5-8)9-2-4-13-7-9/h1-7H
- InChI Key： GPPIJDPXJHNREB-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=C(C=O)C=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 186
XLogP3: 1.7
Topological Polar Surface Area: 58.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T185391-100mg	2-(thiophen-3-yl)isonicotinaldehyde	1403932-10-4		100mg	$ 135.00	2022-06-03
TRC	T185391-500mg	2-(thiophen-3-yl)isonicotinaldehyde	1403932-10-4		500mg	$ 550.00	2022-06-03
TRC	T185391-1g	2-(thiophen-3-yl)isonicotinaldehyde	1403932-10-4		1g	$ 840.00	2022-06-03
Enamine	EN300-239975-0.05g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	0.05g	$827.0	2024-06-19
Enamine	EN300-239975-0.1g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	0.1g	$867.0	2024-06-19
Enamine	EN300-239975-0.25g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	0.25g	$906.0	2024-06-19
Enamine	EN300-239975-0.5g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	0.5g	$946.0	2024-06-19
Enamine	EN300-239975-1.0g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	1.0g	$986.0	2024-06-19
Enamine	EN300-239975-2.5g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	2.5g	$1931.0	2024-06-19
Enamine	EN300-239975-5.0g	2-(thiophen-3-yl)pyridine-4-carbaldehyde	1403932-10-4	95%	5.0g	$2858.0	2024-06-19